4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane

• IUPAC Name: 1,3-benzodioxol-5-yl-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• InChI: InChI=1S/C17H17NO3S2/c19-17(12-3-4-13-14(10-12)21-11-20-13)18-6-5-16(23-9-7-18)15-2-1-8-22-15/h1-4,8,10,16H,5-7,9,11H2
• InChI Key: QFFXZATVUWEQOK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CS2)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H17NO3S2
• Molecular Weight: 347.5 g/mol

Description

4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane (4-BDBT) is a synthetic compound that has been studied for its potential applications in a variety of scientific disciplines. 4-BDBT is a member of the thiazepane family, which is composed of compounds containing a benzodioxole ring fused to a thiophene ring. 4-BDBT has been shown to possess a variety of interesting properties, including fluorescence, and has been studied for its potential use in biological and chemical research.

Scientific Research Applications

4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane has been studied for its potential applications in a variety of scientific disciplines. In particular, 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane has been studied as a potential fluorescent probe for the detection of biomolecules. This is due to its strong fluorescence properties, which can be used to detect and quantify a variety of biomolecules. Additionally, 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane has been studied as a potential inhibitor of enzymes, such as tyrosinase. 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane has also been studied for its potential use in the synthesis of pharmaceuticals, as well as its potential use in the development of organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane is not yet fully understood. However, it is thought that 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane binds to the active site of enzymes, such as tyrosinase, and inhibits their activity. Additionally, it is thought that 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane can interact with biomolecules, such as proteins and DNA, and alter their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane are not yet fully understood. However, it is thought that 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane can interact with biomolecules, such as proteins and DNA, and alter their structure and function. Additionally, 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane has been studied for its potential use in the synthesis of pharmaceuticals, as well as its potential use in the development of organic light-emitting diodes (OLEDs).

Advantages and Limitations for Lab Experiments

The use of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane in laboratory experiments has several advantages. First, it is relatively easy to synthesize, making it an attractive compound for laboratory experiments. Additionally, 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane has strong fluorescence properties, making it a useful tool for the detection and quantification of biomolecules. Finally, 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane has been studied for its potential use in the synthesis of pharmaceuticals, as well as its potential use in the development of organic light-emitting diodes (OLEDs).
However, there are also some limitations to the use of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane in laboratory experiments. First, the mechanism of action of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane is not yet fully understood, making it difficult to predict its effects in different experimental contexts. Additionally, the biochemical and physiological effects of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane are not yet fully understood, making it difficult to predict its effects on living systems.

Future Directions

Given the potential applications of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane, there are a number of potential future directions for research. First, further research is needed to better understand the mechanism of action of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane and its effects on biomolecules. Additionally, further research is needed to better understand the biochemical and physiological effects of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane and its potential applications in the synthesis of pharmaceuticals and the development of OLEDs. Finally, further research is needed to explore the potential use of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane in other areas, such as imaging and sensing.

Synthesis Methods

The synthesis of 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane has been studied extensively and a number of methods have been developed. The most common method involves the reaction of 2H-1,3-benzodioxole-5-carbonyl chloride with thiophen-2-ylmagnesium bromide in the presence of anhydrous potassium carbonate. The resulting product is then purified by recrystallization. Other methods have been developed to synthesize 4-(2H-1,3-benzodioxole-5-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane, including the reaction of 2H-1,3-benzodioxole-5-carbonyl chloride with 2-thiophen-2-ylmagnesium bromide in the presence of anhydrous potassium carbonate, as well as the reaction of 2H-1,3-benzodioxole-5-carbonyl chloride with thiophen-2-ylmagnesium bromide in the presence of anhydrous potassium carbonate.